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Compound of Interest

Compound Name: (Gly6)-locustapyrokinin

CAS No.: 152575-14-9

Cat. No.: B588645 Get Quote

Executive Technical Summary
(Gly⁶)-Locustapyrokinin is a 16-residue neuropeptide (Sequence: pGlu-Asp-Ser-Gly-Asp-Gly-

Trp-Pro-Gln-Gln-Pro-Phe-Val-Pro-Arg-Leu-NH₂) primarily used in insect physiology and GPCR

signaling research.

While the N-terminal region contains acidic residues (Asp², Asp⁵) that confer some polarity, the

biological activity resides in the hydrophobic C-terminal FXPRLamide core. This amphipathic

nature creates a "solubility trap" where the peptide may dissolve initially in water but precipitate

or aggregate upon storage, freezing, or dilution into physiological buffers.
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Property Data Implication

Hydrophobicity High (C-term)
Prone to aggregation and

adsorption to plastics.

Isoelectric Point (pI) ~4.5 - 5.5

Net negative charge at neutral

pH, but local hydrophobic

pockets persist.

Critical Residues Trp⁷, Phe¹², Val¹³, Leu¹⁶
Drivers of aggregation; Trp is

oxidation-sensitive.

Solubility Class Amphipathic / Hydrophobic
Requires organic co-solvent for

high-concentration stocks.

Troubleshooting Guides & FAQs
Category A: Reconstitution & Initial Solubilization
Q: Why does the peptide precipitate when I add PBS or cell culture media directly to the

lyophilized powder? A: This is a classic "salting out" effect. Adding a high-salt buffer (like PBS)

directly to the solid peptide neutralizes the charges on the acidic residues (Asp) and

strengthens the hydrophobic interactions at the C-terminus, causing immediate aggregation.

Correction: Always dissolve the peptide in a solvent that disrupts hydrophobic interactions

(like DMSO or Acetonitrile) before introducing aqueous buffers.

Q: My protocol forbids DMSO. What are my alternatives? A: If DMSO is toxic to your specific

assay (e.g., certain sensitive insect neuron preparations):

Acetonitrile (ACN): Use 10-20% ACN/Water. ACN is volatile and can be removed, but it is

also toxic in high amounts.

Ammonium Hydroxide (NH₄OH): Since the peptide is acidic (pI < 7), raising the pH to >8.0

using 0.1M NH₄OH can aid solubility by ionizing the Asp residues. Warning: High pH can

hydrolyze the peptide over time; use immediately.

Q: The solution looks clear, but I’m losing activity. Is it soluble? A: You are likely experiencing

adsorption. The hydrophobic C-terminus sticks avidly to standard polypropylene tubes and
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pipette tips.

Correction: Use Low-Retention plasticware (siliconized tubes) or glass vials for stock

solutions. Add 0.1% BSA (Bovine Serum Albumin) to your working buffers to block

nonspecific binding sites.

Category B: Storage & Stability
Q: Can I store the reconstituted peptide at -20°C? A: Yes, but only if solvated correctly.

Do NOT freeze dilute aqueous solutions (e.g., 1 µM in PBS). The freeze-thaw cycle induces

ice crystal formation that forces peptide molecules together, causing irreversible aggregation

(amyloid-like fibril formation).

Protocol: Store stocks at high concentration (>1 mM) in 100% DMSO or 50%

Acetonitrile/Water at -20°C or -80°C.

Q: My peptide turned yellow after a month. What happened? A: This indicates oxidation of the

Tryptophan (Trp⁷) residue.

Prevention: Purge storage vials with nitrogen or argon gas before sealing. Avoid repeated

exposure to light and air.

Master Protocols
Protocol 1: "Fail-Safe" Reconstitution (The DMSO
Method)
Use this method for maximum recovery and stability.

Calculate: Determine the volume needed for a 2 mM stock solution. (e.g., 1 mg peptide [MW

~1730 g/mol ] ≈ 578 nmol. Add ~289 µL solvent).

Solvate: Add anhydrous DMSO directly to the lyophilized powder.

Why? DMSO completely disrupts secondary structures and coats hydrophobic residues.

Agitate: Vortex gently for 30 seconds. Ensure no visible particles remain.
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Aliquot: Dispense into low-retention tubes (e.g., 20 µL aliquots).

Store: Freeze at -20°C (stable for 6-12 months).

Protocol 2: Sequential Dilution for Assays
How to move from DMSO stock to Aqueous Buffer without crashing.

Thaw: Thaw the 2 mM DMSO stock at room temperature (do not heat).

Intermediate Step (Critical):

Prepare an intermediate dilution (e.g., 100 µM) in deionized water (NOT buffer).

Add stock dropwise to water while vortexing.

Result: 5% DMSO concentration.

Final Dilution:

Dilute the intermediate 1:100 into your Assay Buffer (PBS, Media, Saline).

Final Concentration: 1 µM Peptide, 0.05% DMSO.

Note: Most biological assays tolerate DMSO < 0.1%.

Visual Workflows
Figure 1: Solubility Decision Tree
Follow this logic to determine the correct solvent system based on your specific constraints.
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Start: Lyophilized (Gly6)-Locustapyrokinin

Check Assay Tolerance:
Is DMSO allowed?

Yes (Standard)

Cells/Biochem

No (Sensitive Tissue)

Specific Neurons

Dissolve in 100% DMSO
(Stock Conc > 1 mM)

Dissolve in 10-20% Acetic Acid
or 0.1M NH4OH (if basic pH req)

Visual Inspection:
Clear Solution?

Clear Cloudy / Precipitate

Proceed to Dilution
(Dropwise into Buffer)

Action: Sonicate (10s bursts)
warm to 30°C

Click to download full resolution via product page

Caption: Decision matrix for solubilizing hydrophobic neuropeptides. The "Yes (Standard)" path

using DMSO is recommended for 95% of applications.
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Figure 2: The "Dropwise" Dilution Mechanism
Visualizing why sequential dilution prevents aggregation.

Stock Solution
(100% DMSO)

Peptide fully solvated

Direct to Buffer
(High Salt)

Result: AggregationIncorrect

Step 1: Water Dilution
(Low Salt)

Result: Stable Micelles

Correct
Step 2: Assay Buffer

(Final Conc)
Result: Soluble Active

Dilute 1:100

Click to download full resolution via product page

Caption: Schematic comparison of direct-to-buffer dilution (causing crash-out) vs. the

sequential water-intermediate method.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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